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Introduction:

Lanthanum pentanickel (LaNis) is a well-characterized intermetallic alloy renowned for its ability
to reversibly absorb and desorb large amounts of hydrogen at near-ambient temperatures and
pressures.[1][2] This property makes it an excellent material for solid-state hydrogen storage
and for use in thermally driven hydrogen compressors.[3][4] Metal Hydride Hydrogen
Compressors (MHHC) offer a safe and efficient alternative to mechanical compressors, with the
potential for high reliability and silent operation.[3] This document provides detailed application
notes and experimental protocols for utilizing LaNis and its derivatives for hydrogen
compression.

The compression process relies on the temperature-dependent equilibrium pressure of the
metal hydride. At a low temperature, the alloy absorbs hydrogen at a low pressure. By heating
the metal hydride, the equilibrium pressure significantly increases, leading to the desorption of
hydrogen at a much higher pressure.
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Key Performance Parameters

The suitability of LaNis-based alloys for hydrogen compression is evaluated based on several

parameters, including:

e Hydrogen Storage Capacity: The amount of hydrogen that can be stored per unit mass of the
alloy, typically expressed in weight percent (wt.%). For LaNis, this is approximately 1.4 wt.%.

[1][2]

o Plateau Pressure: The equilibrium pressure at which hydrogen absorption and desorption
occur for a given temperature. This is a critical parameter for determining the operating
pressures of the compressor.

o Hysteresis: The difference between the absorption and desorption plateau pressures. Lower
hysteresis is desirable for higher thermodynamic efficiency.

» Kinetics: The rate at which hydrogen is absorbed and desorbed. Fast kinetics are essential
for practical applications.[5]

e Thermodynamic Properties: Enthalpy (AH) and entropy (AS) of hydride formation determine
the temperature dependence of the plateau pressure, as described by the van 't Hoff
equation.[6]

Data Presentation: Properties of LaNis and Substituted
Alloys

The following tables summarize key quantitative data for LaNis and some of its common
derivatives used in hydrogen compression applications. Substitution of nickel with elements like
aluminum (Al), manganese (Mn), or tin (Sn) can be used to modify the thermodynamic
properties of the alloy to suit specific operating conditions.[3][4][7]

Table 1: Hydrogen Sorption Properties of LaNis
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Property Value Conditions Reference
CaCus-type )
Crystal Structure As-synthesized [8]
(Hexagonal)
Hydrogen Storage
i ) ) ~1.40 mass% Below 1 MPa, 303 K [1112]
Capacity (gravimetric)
Hydrogen Storage
Y g 9 _ ~92 kgH2/m3 [1]12]
Capacity (volumetric)
Absorption Plateau
~0.3 MPa (3 bar) 303 K [1]
Pressure
Desorption Plateau
~0.2 MPa (2 bar) 303 K [1]
Pressure
Enthalpy of Hydride
~-30 kJ/mol H2 [9][10]

Formation (AH)

Entropy of Hydride
Formation (AS)

~-109 J/mol Hz2-K

[9]

Table 2: Performance of Substituted LaNis-xMx Alloys for Hydrogen Compression

Al Absorptio Desorptio

o

i . n n Pressure Throughp Thermal Referenc

Composit . . . o

. Condition Condition Ratio ut (wt.%) Efficiency e

ion
S S

LaNis 3 bar, 30°C  140°C 8.97 ~1.4 0.24 [11]

LaNis.sAlo.2 3 bar, 30°C  140°C 4.2 ~1.0-14 5.2% [3]

) 3-5 bar, 20- Lower than  Lower than  Lower than

LaNia.cAlo.4 80-140°C , _ _ [11]
40°C LaNis LaNis LaNis

LaNis.sSno.  Not Not Not Increased Improved 7]

2 specified specified specified capacity kinetics
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Experimental Protocols
Protocol 1: Activation of LaNis Alloy

Objective: To prepare the LaNis alloy for efficient and reversible hydrogen absorption. The
activation process breaks down the bulk material into a fine powder, creating fresh surfaces for
hydrogen interaction.[8]

Materials:

LaNis alloy (ingot or coarse powder)

High-pressure reactor vessel

High-purity hydrogen gas (99.999%)

Vacuum pump

Pressure and temperature sensors

Procedure:

Sample Loading: Place the LaNis sample into the reactor vessel.

e Initial Evacuation and Heating: Seal the reactor and evacuate it to a pressure below 102
mbar. Heat the sample to 150-200°C for several hours to remove any adsorbed gases.

» First Hydrogenation: Cool the reactor to room temperature. Introduce high-purity hydrogen
into the reactor at a pressure of approximately 30-40 bar. The initial absorption may be slow
(an incubation period is common).[8]

e Monitoring: Monitor the pressure and temperature inside the reactor. The absorption of
hydrogen is an exothermic process, which will cause a temporary increase in temperature.
The pressure will decrease as hydrogen is absorbed by the alloy.

» First Dehydrogenation: Once the pressure stabilizes (indicating saturation), evacuate the
reactor to remove the absorbed hydrogen. This can be facilitated by moderate heating (e.g.,
100-150°C).
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e Cycling: Repeat the absorption/desorption cycle (steps 3-5) for 5-10 cycles.[1] With each
cycle, the absorption kinetics will improve, and the hydrogen storage capacity will increase
towards its maximum theoretical value.

o Completion: The activation is considered complete when the hydrogen absorption capacity
and kinetics are stable between cycles. The alloy will be a fine powder at this stage.[12]

Protocol 2: Measurement of Pressure-Composition-
Temperature (PCT) Isotherms

Obijective: To thermodynamically characterize the LaNis-H2 system by measuring the
relationship between the amount of absorbed hydrogen and the equilibrium pressure at a
constant temperature.

Apparatus:

Sieverts' type apparatus (volumetric method)

Calibrated gas reservoir of known volume

High-pressure reactor with the activated LaNis sample

High-precision pressure transducers

Thermostatic bath to maintain a constant reactor temperature

Procedure:

Sample Preparation: Use a known mass of activated LaNis powder in the reactor.

o System Evacuation: Evacuate the entire apparatus, including the reactor and the gas
reservoir, to a high vacuum.

o Temperature Stabilization: Place the reactor in the thermostatic bath and allow it to reach the
desired constant temperature (e.g., 30°C).

o Hydrogen Dosing: Fill the gas reservoir with a known pressure of hydrogen.
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» First Absorption Point: Open the valve between the reservoir and the reactor, allowing
hydrogen to flow into the reactor and be absorbed by the sample.

o Equilibrium: Wait for the pressure to stabilize. This indicates that the system has reached
thermodynamic equilibrium. Record the final pressure and temperature.

o Calculation: Calculate the amount of hydrogen absorbed by the sample based on the
pressure drop in the system and the known volumes (using the ideal gas law with
compressibility corrections if necessary).

o Subsequent Points: Repeat steps 4-7 by introducing successive doses of hydrogen to obtain
multiple points on the absorption isotherm until the alloy is saturated.

o Desorption Isotherm: Once saturated, measure the desorption isotherm by incrementally
removing known quantities of hydrogen from the reactor and recording the equilibrium
pressure after each step.

o Repeat at Different Temperatures: Repeat the entire procedure at different temperatures
(e.g., 40°C, 60°C, 80°C) to fully characterize the material.

Mandatory Visualizations
Logical Workflow for Hydrogen Compression

The following diagram illustrates the logical steps involved in a single-stage metal hydride
hydrogen compression cycle.
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Caption: Logical workflow of a single-stage metal hydride hydrogen compressor.

Experimental Workflow for PCT Measurement

This diagram outlines the experimental procedure for obtaining Pressure-Composition-
Temperature (PCT) data using a Sieverts' apparatus.
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Caption: Experimental workflow for Pressure-Composition-Temperature (PCT) measurement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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